Cas no 1804416-53-2 (4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804416-53-2
• MF: C₉H₆F₅N₃
• MW: 251.1560587883
• CID: 4878837
• Update Time: 2025-10-28

4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F5N3/c10-8(11)5-3-17-6(2-16)7(4(5)1-15)9(12,13)14/h3,8H,1,15H2
• InChI Key： XSGMLPSWXMPLBI-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C(F)F)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS 1804416-53-2): A Versatile Fluorinated Pyridine Derivative

The compound 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS 1804416-53-2) represents a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This structurally unique molecule combines multiple functional groups, including an aminomethyl moiety, a cyano group, and both difluoromethyl and trifluoromethyl substituents, making it particularly valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine compounds has surged due to their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of multiple fluorine atoms in 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine contributes to its improved lipophilicity and membrane permeability, characteristics highly sought after in modern medicinal chemistry. Researchers frequently search for information about "fluorinated pyridine building blocks" and "multi-substituted pyridine derivatives," reflecting the growing interest in these compounds.

The cyano group in this compound serves as an excellent handle for further chemical transformations, allowing medicinal chemists to create diverse molecular architectures. Meanwhile, the aminomethyl functionality provides a convenient point for conjugation or additional derivatization, making this compound particularly useful in fragment-based drug discovery. Current trends in pharmaceutical research emphasize the importance of such "versatile synthetic intermediates" that can streamline the drug development process.

From a synthetic chemistry perspective, 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine poses interesting challenges and opportunities. The presence of both electron-withdrawing (cyano, trifluoromethyl) and electron-donating (aminomethyl) groups creates unique electronic properties that influence its reactivity. This has led to increased searches for "pyridine substitution patterns" and "ortho-substituted pyridine chemistry" among synthetic chemists.

In material science applications, the strong dipole moment created by the combination of difluoromethyl and trifluoromethyl groups makes this compound potentially valuable for creating advanced materials with specific electronic properties. Researchers investigating "fluorinated organic semiconductors" or "pyridine-based liquid crystals" may find this compound particularly interesting for their work.

The stability profile of 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine makes it suitable for various storage conditions, though like many fluorinated compounds, proper handling procedures should always be followed. Its shelf life and compatibility with common organic solvents are frequently asked about in research forums, indicating practical considerations that scientists face when working with such specialized compounds.

As the pharmaceutical industry continues to explore "fluorine in drug design," compounds like 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine gain increasing importance. The strategic placement of fluorine atoms can significantly alter a molecule's biological activity, metabolic stability, and pharmacokinetic properties. This has led to growing interest in "structure-activity relationships of fluorinated heterocycles" among medicinal chemists.

In conclusion, 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS 1804416-53-2) represents a valuable addition to the toolkit of researchers working in pharmaceutical development, agrochemical discovery, and advanced materials science. Its unique combination of functional groups offers multiple opportunities for chemical modification and biological evaluation, making it a compound of significant interest in contemporary chemical research.